Cas no 1616632-77-9 (Dordaviprone)

Dordaviprone structure
Dordaviprone structure
Product Name:Dordaviprone
CAS No:1616632-77-9
MF:C24H26N4O
MW:386.4894
MDL:MFCD28118993
CID:2085391
PubChem ID:73777259
Update Time:2024-11-01

Dordaviprone Chemical and Physical Properties

Names and Identifiers

    • 7-Benzyl-4-(2-methylbenzyl)-1,2,6,7,8,9-hexahydroimidazo[1,2-a]pyrido[3,4-e]pyrimidin-5(4H)-one
    • ONC201,TIC10
    • ONC-201
    • TIC-10
    • TIC10
    • ONC201
    • 9U35A31JAI
    • AK174891
    • Active isomer 2
    • Angular TIC 10
    • TIC 10 active isomer
    • ONC201(TIC10 isomer)
    • TIC 10
    • GTPL9978
    • ONC 201
    • AOB2892
    • BCP14991
    • 3388AH
    • s7963
    • SB17110
    • 2,4,6,7,8,9-Hexahydro-4-((2-methylphenyl)methyl)-7-
    • TIC10 compound
    • 7-benzyl-4-(2-methylbenzyl)-1,2,6,7,8,9-hexahydroimidazo(1,2-A)pyrido(3,4-E)pyrimidin-5(4H)-one
    • HMS3874G13
    • NSC784931
    • DB14844
    • Dordaviprone
    • TIC10?
    • GLXC-04984
    • 1616632-77-9
    • NCGC00386747-03
    • NCGC00386747-06
    • 7-benzyl-4-[(2-methylphenyl)methyl]-2,4,6,7,8,9-hexahydroimidazo[1,2-a]pyrido[3,4-e]pyrimidin-5(1H)-one
    • UNII-9U35A31JAI
    • D12733
    • NCGC00386747-10
    • 2,4,6,7,8,9-Hexahydro-4-((2-methylphenyl)methyl)-7-phenylmethyl)imidazo)(1,2-a)pyrido(3,4-e)pyrimidin-5(1H)-one
    • NSC-784931
    • BDBM50606048
    • NSC 350625
    • NSC-350625
    • EX-A669
    • J-690224
    • CS-3564
    • C24H26N4O
    • 2,4,6,7,8,9-Hexahydro-4-[(2-methylphenyl)methyl]-7-(phenylmethyl)imidazo[1,2-a]pyrido[3,4-e]pyrimidin-5(1H)-one
    • Imidazo[1,2-a]pyrido[3,4-e]pyrimidin-5(1H)-one, 2,4,6,7,8,9-hexahydro-4-[(2-methylphenyl)methyl]-7-(phenylmethyl)-
    • AS-16735
    • SY242153
    • 11-benzyl-7-[(2-methylphenyl)methyl]-2,5,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),5-dien-8-one
    • HY-15615A
    • CCG-264705
    • SCHEMBL16227974
    • Dordaviprone (USAN/INN)
    • Angular TIC10
    • TIC10 active isomer
    • NCGC00386747-09
    • ONC 201 [WHO-DD]
    • dordaviprone [INN]
    • 11-BENZYL-7-[(2-METHYLPHENYL)METHYL]-2,5,7,11-TETRAAZATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),5-DIEN-8-ONE
    • BRD-K58529924-001-01-5
    • Q27895916
    • DORDAVIPRONE [USAN]
    • 1342897-86-2
    • AKOS025404904
    • Z3244609314
    • CHEMBL4297310
    • MFCD28118993
    • MDL: MFCD28118993
    • Inchi: 1S/C24H26N4O/c1-18-7-5-6-10-20(18)16-28-23(29)21-17-26(15-19-8-3-2-4-9-19)13-11-22(21)27-14-12-25-24(27)28/h2-10H,11-17H2,1H3
    • InChI Key: VLULRUCCHYVXOH-UHFFFAOYSA-N
    • SMILES: O=C1C2C([H])([H])N(C([H])([H])C3C([H])=C([H])C([H])=C([H])C=3[H])C([H])([H])C([H])([H])C=2N2C([H])([H])C([H])([H])N=C2N1C([H])([H])C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H]

Computed Properties

  • Exact Mass: 386.21066147 g/mol
  • Monoisotopic Mass: 386.21066147 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 693
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 39.2
  • Molecular Weight: 386.5

Dordaviprone Security Information

  • Signal Word:Danger
  • Hazard Statement: H410
  • Warning Statement: P273
  • HazardClass:9
  • PackingGroup:
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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